Cas no 2138293-77-1 (4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide)

• Product Name: 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide
• CAS No: 2138293-77-1
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 6422705
• PubChem ID: 165457542
• Update Time: 2025-05-30

4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide
• EN300-712561
• 2138293-77-1

• Inchi： 1S/C13H25N3O2/c1-2-3-6-15-13(17)16-7-4-11(5-8-16)18-12-9-14-10-12/h11-12,14H,2-10H2,1H3,(H,15,17)
• InChI Key： BCYVBDRBAHBJJJ-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCN(C(NCCCC)=O)CC1

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.6Ų

Additional information on 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide

Comprehensive Guide to 4-(Azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide (CAS No. 2138293-77-1): Properties, Applications, and Market Insights

4-(Azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide (CAS No. 2138293-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines an azetidine ring with a piperidine scaffold, linked via an ether bond and further functionalized with a butylcarboxamide group. Such structural complexity makes it a valuable intermediate in drug discovery and medicinal chemistry applications.

The compound's molecular formula is C₁₃H₂₅N₃O₂, with a molecular weight of 255.36 g/mol. Its hybrid structure offers interesting physicochemical properties, including moderate lipophilicity (predicted logP ~2.1) and good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics make 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide particularly suitable for various synthetic transformations and formulation development.

Recent scientific literature highlights the growing importance of azetidine-containing compounds in addressing current challenges in drug development. The strained four-membered azetidine ring contributes to enhanced metabolic stability and improved pharmacokinetic profiles compared to larger heterocycles. This aligns with the pharmaceutical industry's focus on developing next-generation small molecule therapeutics with better drug-like properties.

In synthetic chemistry, 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide serves as a versatile building block for constructing more complex molecular architectures. Researchers have utilized similar scaffolds in developing GPCR modulators, kinase inhibitors, and CNS-active compounds. The presence of both hydrogen bond donor (amide NH) and acceptor (ether oxygen) groups enables diverse molecular interactions, making it valuable for structure-activity relationship (SAR) studies.

The global market for specialty chemical intermediates like 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Market analysts project a compound annual growth rate (CAGR) of 6-8% for similar nitrogen-containing heterocycles through 2028, particularly in regions with strong generic drug manufacturing capabilities.

From a regulatory perspective, 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide is not currently listed on any major controlled substance schedules or hazardous materials regulations when handled according to standard laboratory safety protocols. However, as with all chemical substances, proper material safety data sheets (MSDS) should be consulted before handling, and appropriate personal protective equipment (PPE) should be worn during laboratory operations.

Quality control parameters for CAS 2138293-77-1 typically include HPLC purity assessment (usually ≥95%), residual solvent analysis, and confirmation of structural identity through NMR spectroscopy and mass spectrometry. Reputable suppliers often provide comprehensive analytical data to support research applications, including chiral purity assessment when applicable.

The synthesis of 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide generally involves multi-step organic transformations starting from commercially available piperidine derivatives and azetidine precursors. Key steps often include ether formation between the heterocycles followed by carboxamide installation using appropriate coupling reagents. Process chemists continue to optimize synthetic routes to improve yields and reduce environmental impact through green chemistry principles.

In drug discovery applications, this compound's structural features make it particularly interesting for addressing current challenges in central nervous system disorders and inflammatory conditions. The balanced lipophilicity and presence of hydrogen bonding groups allow for good blood-brain barrier penetration while maintaining acceptable aqueous solubility—a crucial combination for many modern therapeutics.

Storage recommendations for 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide typically suggest keeping the material in a cool, dry environment (2-8°C) under inert atmosphere for long-term stability. The compound's shelf life can vary depending on specific formulation and storage conditions, but most suppliers guarantee at least 12 months when stored properly in its original packaging.

As research into nitrogen-rich heterocycles continues to expand, compounds like 4-(azetidin-3-yloxy)-N-butylpiperidine-1-carboxamide are expected to play increasingly important roles in medicinal chemistry. Their ability to serve as molecular scaffolds for diverse biological targets positions them as valuable tools in the ongoing search for novel therapeutic agents across multiple disease areas.

The pricing and availability of CAS 2138293-77-1 can vary significantly depending on quantity, purity requirements, and supplier capabilities. Current market trends show increasing demand for custom synthesis services offering this compound with specific isotopic labeling or structural modifications to support advanced research applications in drug metabolism studies and mechanistic investigations.

Looking ahead, the scientific community anticipates growing interest in azetidine-piperidine hybrids as researchers explore new strategies for drug target modulation. The unique conformational constraints imposed by the azetidine ring may offer advantages in achieving selective interactions with biological targets, potentially leading to improved therapeutic indices for future drug candidates incorporating this structural motif.